Cas no 113641-76-2 (4-Iodocinnamic Acid)
4-Iodocinnamic Acid is a halogenated derivative of cinnamic acid, featuring an iodine substituent at the para position of the phenyl ring. This compound is widely utilized in organic synthesis, particularly in cross-coupling reactions such as the Heck and Suzuki reactions, due to its reactivity as an aryl iodide. Its crystalline structure and well-defined properties make it a valuable intermediate in pharmaceutical and material science research. The iodine moiety enhances its utility in palladium-catalyzed transformations, enabling efficient carbon-carbon bond formation. With high purity and stability, 4-Iodocinnamic Acid is a reliable reagent for constructing complex molecular frameworks in synthetic chemistry applications.
4-Iodocinnamic Acid structure
Product Name:4-Iodocinnamic Acid
CAS No:113641-76-2
MF:C9H7IO2
MW:274.055155038834
CID:2620894
PubChem ID:5871757
Update Time:2025-06-25
4-Iodocinnamic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-iodophenyl)acrylic acid
- 2-Propenoic acid, 3-(4-iodophenyl)-, (2E)-
- 4-Iodocinnamic Acid
- (E)-3-(4-iodophenyl)prop-2-enoic acid
- e-3-(4-iodophenyl)propenoic acid
- (2E)-3-(4-iodophenyl)prop-2-enoic acid
- AKOS015890600
- D74777
- SCHEMBL767486
- MFCD00046553
- STL444441
- SCHEMBL557028
- MS-11185
- 113641-76-2
- BBL035954
- NIDLJAPEZBFHGP-ZZXKWVIFSA-N
- (E)-3-(4-iodophenyl)acrylic acid
- 4-IODOCINNAMICACID
- 34633-09-5
- FI68045
- 3-(4-Iodophenyl)prop-2-enoic acid;3-(4-Iodophenyl)acrylic acid
-
- MDL: MFCD00046553
- Inchi: 1S/C9H7IO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
- InChI Key: NIDLJAPEZBFHGP-ZZXKWVIFSA-N
- SMILES: IC1C=CC(/C=C/C(=O)O)=CC=1
Computed Properties
- Exact Mass: 273.94908g/mol
- Monoisotopic Mass: 273.94908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
4-Iodocinnamic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I697508-50mg |
4-Iodocinnamic Acid |
113641-76-2 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I697508-100mg |
4-Iodocinnamic Acid |
113641-76-2 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I697508-500mg |
4-Iodocinnamic Acid |
113641-76-2 | 500mg |
$ 340.00 | 2022-06-04 | ||
| Apollo Scientific | OR311057-1g |
4-Iodocinnamic acid |
113641-76-2 | 1g |
£149.00 | 2025-02-19 | ||
| Key Organics Ltd | MS-11185-1MG |
(2E)-3-(4-iodophenyl)prop-2-enoic acid |
113641-76-2 | >97% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-11185-5MG |
(2E)-3-(4-iodophenyl)prop-2-enoic acid |
113641-76-2 | >97% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-11185-10MG |
(2E)-3-(4-iodophenyl)prop-2-enoic acid |
113641-76-2 | >97% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-11185-20MG |
(2E)-3-(4-iodophenyl)prop-2-enoic acid |
113641-76-2 | >97% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-11185-1G |
(2E)-3-(4-iodophenyl)prop-2-enoic acid |
113641-76-2 | >97% | 1g |
£50.00 | 2025-02-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1159631-1g |
(E)-3-(4-Iodophenyl)acrylic acid |
113641-76-2 | 97% | 1g |
¥765.00 | 2024-08-09 |
4-Iodocinnamic Acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
113641-76-2 (4-Iodocinnamic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk